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Compound of Interest
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Compound Name:
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CAS No.: 60687-36-7
Cat. No.: B1195540

Get Quote

Mechanisms, Efficacy Profiling, and Residue Analysis[1]
Abstract & Scope

Phosphonic acids (phosphonates) represent a unique class of agrochemicals often
misunderstood due to their nomenclature similarity with phosphate fertilizers. Unlike phosphoric
acid (

), which dissociates into the nutrient phosphate (
), phosphonic acid (

) contains a direct carbon-phosphorus (C-P) or hydrogen-phosphorus (H-P) bond that renders it
metabolically stable in plants.

This guide addresses the fungicidal application of inorganic phosphonates (potassium
phosphonate) against Oomycetes (Phytophthora, Pythium, Plasmopara). It details the Dual
Mode of Action (MoA), provides a self-validating "Phosphate Rescue"in vitro protocol to
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distinguish direct toxicity from nutrient effects, and outlines the QuPPe (Quick Polar Pesticides)
method for regulatory residue analysis.

Chemical Foundation & Mechanism of Action
The "P-H" Bond Distinction

The critical structural difference lies in the oxidation state of phosphorus.
e Phosphate (P+5): Fully oxidized. Essential macronutrient (ATP, DNA).

e Phosphonate (P+3): One oxygen is replaced by hydrogen (inorganic) or carbon (organic).
This P-H bond prevents the molecule from entering standard plant phosphorus metabolism
(e.g., ATP synthesis). Phosphonates are NOT fertilizers.[1]

Dual Mode of Action (MoA)

Phosphonates exhibit a complex MoA that shifts based on concentration and time:

» Direct Fungistatic Action: At high concentrations (in the pathogen), phosphonate ions disrupt
oxidative phosphorylation and inhibit enzymes like adenylate kinase.

 Indirect Host Defense Induction (SAR): At lower concentrations, phosphonates trigger a
stress response in the plant, inducing Systemic Acquired Resistance (SAR). This leads to the
accumulation of phytoalexins, pathogenesis-related (PR) proteins, and hypersensitive
response (HR).

Pathway Visualization
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Figure 1: Dual Mode of Action of Phosphonates.[2][3][4][5] The compound acts directly on the
pathogen while simultaneously priming host immunity.

Experimental Protocols
Protocol A: The "Phosphate Rescue" In Vitro Assay

Objective: To determine the direct sensitivity (

) of an Oomycete isolate to phosphonate and validate the mechanism by reversing inhibition
with excess phosphate. Rationale: High phosphate levels in standard media (e.g., V8, PDA)
compete with phosphonate uptake, masking efficacy. This protocol uses a defined low-
phosphate medium.

Materials
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« |solate:Phytophthora cinnamomi or P. capsici.
e Basal Medium: Modified Ribeiro’s Minimal Medium (Rm) or Corn Meal Agar (CMA).
o Rm Composition (Low P): Glucose (10g/L), Asparagine (1g/L),

(0.5g/L),
(0.5g/L),
(0.1g/L), Thiamine (1mg/L), Trace elements.

o Critical: Standard Rm has ~0.084 mM Phosphate.
e Treatments:
o Control: Rm only.
o Phosphonate: Rm + Potassium Phosphonate (10, 50, 100, 500 pg/mL).
o Rescue: Rm + Phosphonate (100 ug/mL) + Excess Phosphate (

added to reach 10 mM).

Procedure

o Media Preparation: Autoclave basal medium. Add filter-sterilized phosphonate and
phosphate solutions after cooling to 50°C to avoid precipitation.

 Inoculation: Place a 5mm mycelial plug (active margin) in the center of the plate.
e Incubation: Incubate at 24°C in the dark for 5—7 days.

¢ Measurement: Measure colony diameter (mm) minus the plug diameter.
 Validation Criteria:

o Sensitivity: Significant inhibition in Treatment 2 vs Control.
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o Rescue: Growth in Treatment 3 should be significantly greater than Treatment 2, proving
that phosphate competition restores pathogen growth.

Protocol B: Residue Analysis via QuPPe (LC-MS/MS)

Objective: Quantify phosphonic acid residues in crop samples. Challenge: Phosphonic acid is
highly polar and does not retain on C18 columns. It requires the QuPPe (Quick Polar
Pesticides) method.

Workflow Diagram
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Figure 2: QuPPe Extraction Workflow for Polar Pesticides.

Detailed Methodology

o Extraction:

o Weigh 10.0 g of homogenized sample (e.g., grape leaf, avocado fruit) into a 50 mL
centrifuge tube.

o Add 10 mL Methanol + 1% Formic Acid. (Water content of sample is usually sufficient; for
dry samples, add water to reach ~10g total water).

o Shake vigorously for 1 minute (or use GenoGrinder).
o Centrifuge at 4000 rpm for 5 minutes.

o Transfer an aliquot of the supernatant into a plastic vial (avoid glass due to phosphonate
adsorption).

e LC-MS/MS Conditions:
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o Column: Porous Graphitic Carbon (Hypercarb) or specialized Anionic Polar Pesticide
column (e.g., Torus DEA).

o Mobile Phase:

» A: Water + 1% Formic Acid.[6][7]

= B: Acetonitrile + 1% Formic Acid.[6][7]
o Gradient: High aqueous start (100% A) to elute polar analytes.
o MS Transitions (ESI Negative):

» Precursor: m/z 81 (

).
= Quantifier: m/z 81

79 (
). Specific to phosphonate.[2][8][9][10][11]
» Qualifier: m/z 81

63 (

). Note: Monitor retention time to avoid interference from phosphoric acid (m/z 97)
artifacts.

Data Interpretation & Reference Values

Comparative Properties: Phosphate vs. Phosphonate[1]
[2][4][12][13]
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Phosphate ( Phosphonate (
Feature
) )
] Nutrient (ATP, DNA, o o
Chemical Role Fungicide / Biostimulant
Membranes)
Oxidation State +5 (Fully Oxidized) +3 (Reduced)
) ) ) Not metabolized; Stable
Plant Metabolism Incorporated into biomass ]
residue
N ] ] Highly Symplastic (Phloem
Mobility Symplastic & Apoplastic )
mobile)
Primary Use Fertilizer Oomycete Control (Root Rot)

Regulatory Limits (Examples)

Residues are stable and can persist for years in perennial wood.

EU MRL (Grapes): ~100 mg/kg (High due to widespread use).

Organic Farming: Generally prohibited, but "unavoidable" trace residues (e.g., <0.05 mg/kg)
are often tolerated due to historical soil accumulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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